Cas no 60758-84-1 (4-propoxybenzonitrile)

4-propoxybenzonitrile Properties

Names and Identifiers

• 4-propoxybenzonitrile
• p-Propoxybenzonitrile
• 4-cyanophenyl propyl ether
• 4-propoxybenzenecarbonitrile
• 4-Propoxy-benzonitril
• 4-Propoxy-benzonitrile
• 4-Propyloxy-benzoesaeure-nitril
• 4-Propyloxy-benzonitril
• propoxy-4 benzonitrile
• EN300-61505
• 60758-84-1
• MFCD00173874
• 4-n-Propoxybenzonitrile
• SCHEMBL3276405
• Z53834534
• J-515966
• CHEBI:195068
• DTXSID60314231
• NSC-281621
• E87821
• VYOPNUZYNSNYRA-UHFFFAOYSA-N
• AKOS000114188
• NSC281621
• PS-4185
• 4-propoxybenzonitrile, AldrichCPR
• CS-0206304
• +Expand

• MDL： MFCD00173874
• InChIKey： VYOPNUZYNSNYRA-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H11NO/c1-2-7-12-10-5-3-9(8-11)4-6-10/h3-6H,2,7H2,1H3
• SMILES： CCCOC1=CC=C(C=C1)C#N

Computed Properties

• Exact Mass: 161.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 161.084
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 33A^2

Experimental Properties

• LogP: 2.34708
• PSA: 33.02000
• Refractive Index: 1.515
• Boiling Point: 280.2 ºC
• Flash Point: 117.7 ºC
• Color/Form: Not determined
• Density: 1.03

4-propoxybenzonitrile Security Information

• Safety Instruction： 36/37
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：3439
• Hazard Statement： Harmful
• Risk Phrases： 20/21/22-22

4-propoxybenzonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%